Cas no 2172523-80-5 (3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}pentanoic acid)

• Product Name: 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}pentanoic acid
• CAS No: 2172523-80-5
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5895834
• PubChem ID: 165535680
• Update Time: 2025-05-23

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}pentanoic acid
• 2172523-80-5
• EN300-1511206
• 3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]acetamido}pentanoic acid

• Inchi： 1S/C27H27N3O5/c1-2-17(14-26(32)33)29-25(31)13-18-11-12-19(15-28-18)30-27(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-12,15,17,24H,2,13-14,16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SKVOGNKAGGWEEA-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}pentanoic acid

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}pentanoic acid

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}pentanoic acid is a complex organic compound with the CAS number 2172523805. This compound belongs to the class of amino acids, specifically a pentanoic acid derivative, and contains a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound potentially useful in the field of organic chemistry and biochemistry.

The structure of this compound consists of a pentanoic acid backbone with an acetamido group attached to the second carbon. The acetamido group is further substituted with a pyridine ring at the 2-position, which itself is modified with an Fmoc-amino group at the 5-position. This intricate structure suggests that the compound may have applications in peptide synthesis, drug delivery systems, or as a building block for more complex molecules.

Recent studies have highlighted the importance of Fmoc-containing compounds in medicinal chemistry. For instance, researchers have explored the use of Fmoc derivatives in the development of bioactive molecules and as intermediates in total synthesis. The presence of the Fmoc group in this compound indicates its potential role in protecting amino groups during peptide synthesis, ensuring high yields and purity in the final product.

In addition to its role in peptide synthesis, this compound may also find applications in materials science. The pyridine ring and Fmoc group could contribute to unique electronic properties, making this compound a candidate for use in organic electronics or as a component in advanced materials. Furthermore, its pentanoic acid backbone suggests potential interactions with biological systems, making it a promising candidate for drug design.

From a synthetic perspective, the preparation of this compound likely involves multi-step reactions, including nucleophilic acyl substitutions and coupling reactions. The use of protecting groups like Fmoc ensures that sensitive functional groups remain intact during synthesis. Recent advancements in catalytic methods and green chemistry have made such syntheses more efficient and environmentally friendly.

The compound's properties also align with current trends in sustainable chemistry. By utilizing renewable resources or optimizing reaction conditions to minimize waste, chemists can produce this compound more sustainably. Such practices are increasingly important as industries move toward greener manufacturing processes.

In terms of biological applications, this compound's structure suggests potential interactions with enzymes or receptors. The Fmoc group may influence bioavailability or stability within biological systems. Future research could explore its pharmacokinetic properties or evaluate its efficacy as a drug candidate.

In conclusion, 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylacetamido}pentanoic acid is a versatile compound with applications spanning organic synthesis, materials science, and drug development. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines.